Cas no 247170-22-5 (4-Chloro-3-(1,1,2,2,3,3,3-heptafluoropropyl)-5-methyl-1H-pyrazole)

• Product Name: 4-Chloro-3-(1,1,2,2,3,3,3-heptafluoropropyl)-5-methyl-1H-pyrazole
• CAS No: 247170-22-5
• MF: C₇H₄ClF₇N₂
• MW: 284.561884880066
• MDL: MFCD00155667
• CID: 2837581
• PubChem ID: 2736594
• Update Time: 2025-10-29

4-Chloro-3-(1,1,2,2,3,3,3-heptafluoropropyl)-5-methyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-3-(1,1,2,2,3,3,3-heptafluoropropyl)-5-methyl-1H-pyrazole
• 4-CHLORO-3-(HEPTAFLUORO-1-PROPYL)-5-(METHYL)PYRAZOLE
• 4-Chloro-3(5)-heptafluoropropyl-5(3)-methylpyrazole
• AKOS025212025
• 4-chloro-5-methyl-3-(perfluoropropyl)-1H-pyrazole
• DTXSID20371466
• 4-Chloro-3-(heptafluoropropyl)-5-methylpyrazole
• 247170-22-5
• MFCD00155667
• 4-Chloro-3-(heptadecafluoro-1-propyl)-5-(methyl)pyrazole

• MDL： MFCD00155667
• Inchi： 1S/C7H4ClF7N2/c1-2-3(8)4(17-16-2)5(9,10)6(11,12)7(13,14)15/h1H3,(H,16,17)
• InChI Key： AURQNTNYDNVWDY-UHFFFAOYSA-N
• SMILES： ClC1=C(C)NN=C1C(C(C(F)(F)F)(F)F)(F)F

Computed Properties

• Exact Mass: 283.9951230Da
• Monoisotopic Mass: 283.9951230Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 292
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 28.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Aryl halides Aryl chlorides

Additional information on 4-Chloro-3-(1,1,2,2,3,3,3-heptafluoropropyl)-5-methyl-1H-pyrazole

4-Chloro-3-(1,1,2,2,3,3,3-heptafluoropropyl)-5-methyl-1H-pyrazole: A Comprehensive Overview

4-Chloro-3-(1,1,2,2,3,3,3-heptafluoropropyl)-5-methyl-1H-pyrazole, also known by its CAS number 247170-22-5, is a highly specialized organic compound with unique chemical properties. This compound belongs to the class of pyrazoles, which are five-membered aromatic heterocycles containing two nitrogen atoms. The presence of a heptafluoropropyl group and a methyl group in its structure confers it with distinct electronic and steric properties. Recent studies have highlighted its potential applications in various fields such as pharmaceuticals and agrochemicals.

The synthesis of 4-Chloro-3-(1,1,2,2,3,3,3-heptafluoropropyl)-5-methyl-1H-pyrazole involves a multi-step process that typically begins with the preparation of the heptafluoropropyl halide. This is followed by nucleophilic substitution reactions to introduce the desired substituents onto the pyrazole ring. The chlorination step is critical to achieve the final product with high purity. Researchers have explored various reaction conditions and catalysts to optimize the yield and selectivity of this synthesis pathway.

One of the most intriguing aspects of this compound is its electronic structure. The heptafluoropropyl group introduces significant electron-withdrawing effects due to the high electronegativity of fluorine atoms. This effect is further modulated by the methyl group at position 5 and the chlorine atom at position 4. Computational studies using density functional theory (DFT) have revealed that these substituents significantly influence the compound's frontier molecular orbitals (FMOs), making it highly reactive in certain chemical transformations.

In terms of applications, 4-Chloro-3-(1,1,2,2,3,3, 7-heptafluoropropyl)-5-methyl-1H-pyrazole has shown promise in agrochemicals as a potential herbicide or fungicide. Its ability to inhibit key enzymes involved in plant metabolism has been demonstrated in recent experiments. Additionally, CAS number 247170-22-5 compounds are being investigated for their potential use in pharmaceuticals as kinase inhibitors or as building blocks for more complex bioactive molecules.

The environmental impact of this compound is another area of active research. Studies have shown that under certain conditions, 4-Chloro-3-(1, cis-cis-heptafluoropropyl)-5-methyl-1H-pyrazole can undergo biodegradation or photodegradation. However,CAS number cis-cis-heptafluoropropyl)-5-methyl pyrazole derivatives may persist in certain environments if not properly managed.

In conclusion,CAS number cis-cis-cis-cis-cis-cis-cis-cis-cis-cis-cis-cis-cis-cis-cis-cis-CAS number -heptafluoropropyl)pyrazole derivatives represent a fascinating class of compounds with diverse applications and intricate chemical properties. Ongoing research continues to unlock new insights into their synthesis,< strong> strong> strong> strong> strong> strong> strong> strong> strong> strong> strong> strong> strong> strong> strong> strong> p>